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Compound of Interest

Compound Name: Flupentixol decanoate

Cat. No.: B1230112 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of

flupentixol in plasma, the active metabolite of flupentixol decanoate. Following administration,

flupentixol decanoate is hydrolyzed to flupentixol, the pharmacologically active compound

that is measured for therapeutic drug monitoring and pharmacokinetic studies. The following

sections detail various analytical techniques, including Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV), and Gas Chromatography (GC).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the quantification of flupentixol in

plasma.
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Parameter
LC-MS/MS Method
1[1][2]

LC-MS/MS Method
2[3]

LC-MS/MS Method
3[4]

Linearity Range 26.1 - 2090 pg/mL 0.039 - 2.5 ng/mL Not Specified

Lower Limit of

Quantitation (LLOQ)
26.1 pg/mL[1][2] Not Specified 0.25 ng/mL[4]

Intra-day Precision (%

RSD)
2.15 - 5.92%[1][2] < 13.05%[3] Not Specified

Inter-day Precision (%

RSD)
2.15 - 5.92%[1][2] < 13.05%[3] Not Specified

Accuracy 97.6 - 103.0%[1][2] Not Specified Not Specified

Recovery 60.9 - 75.1%[1][2] Not Specified Not Specified

Internal Standard Melitracen[1][2] Loperamide[3] Not Specified

Experimental Protocol: LC-MS/MS Method 1[1][2]
This protocol is based on the simultaneous quantitation of flupentixol and melitracen in human

plasma.

a. Sample Preparation: Liquid-Liquid Extraction (LLE)

Pipette 500 µL of human plasma into a clean microcentrifuge tube.

Add the internal standard solution.

Add 1 mL of diethyl ether.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 5 minutes.

Transfer the organic layer to a new tube.

Repeat the extraction with another 1 mL of diethyl ether.
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Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen at

40°C.

Reconstitute the residue in 100 µL of the mobile phase.

b. Instrumentation and Conditions

Chromatographic System: Liquid chromatograph coupled with a tandem mass spectrometer.

Column: C8 column.

Mobile Phase: Acetonitrile:Water:Formic Acid (36:64:1, v/v/v)[1][2].

Flow Rate: Not specified.

Injection Volume: Not specified.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

Experimental Workflow Diagram

Plasma Sample Collection Sample Preparation
(Liquid-Liquid Extraction)

Add Internal Standard LC Separation
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Caption: Workflow for Flupentixol Quantification by LC-MS/MS.
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High-Performance Liquid Chromatography with
Ultraviolet Detection (HPLC-UV)
HPLC-UV offers a more accessible alternative to LC-MS/MS for the quantification of flupentixol.

Quantitative Data Summary
Parameter HPLC-UV Method[5]

Linearity Range Not Specified

Limit of Quantitation (LOQ) 0.5 ng/mL[5]

Precision (% RSD) Not Specified

Accuracy Not Specified

Recovery Not Specified

Internal Standard Not Specified

Experimental Protocol: HPLC-UV[5]
a. Sample Preparation: Liquid-Liquid Extraction (LLE)

To 1 mL of serum, add the internal standard.

Add 5 mL of a diethyl ether:n-heptane (50:50, v/v) mixture[5].

Vortex for 30 seconds.

Centrifuge at 3000 rpm for 10 minutes.

Transfer the organic layer to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

b. Instrumentation and Conditions
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Chromatographic System: High-Performance Liquid Chromatograph with a UV detector.

Column: Hypersil cyanopropyl silica column (250x4.6 mm, 5 µm particle size)[5].

Mobile Phase: Acetonitrile:Methanol:0.1 M Ammonium Acetate:Triethylamine

(920:110:30:0.05, v/v/v/v)[5].

Flow Rate: Not specified.

Injection Volume: Not specified.

Detection Wavelength: 254 nm[5].

Sample Preparation Workflow Diagram```dot
digraph "HPLC-UV Sample Preparation" { graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2]; edge

[fontname="Arial", fontsize=9];

// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

// Nodes plasma [label="Serum Sample (1 mL)", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; add_is [label="Add Internal Standard", fillcolor="#FBBC05",

fontcolor="#202124"]; add_solvent [label="Add Diethyl ether:n-heptane\n(5 mL)",

fillcolor="#FBBC05", fontcolor="#202124"]; vortex_centrifuge [label="Vortex and Centrifuge",

fillcolor="#34A853", fontcolor="#FFFFFF"]; transfer_supernatant [label="Transfer Organic

Layer", fillcolor="#34A853", fontcolor="#FFFFFF"]; evaporate [label="Evaporate to Dryness",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; reconstitute [label="Reconstitute in Mobile Phase",

fillcolor="#5F6368", fontcolor="#FFFFFF"]; inject [label="Inject into HPLC", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges plasma -> add_is; add_is -> add_solvent; add_solvent -> vortex_centrifuge;

vortex_centrifuge -> transfer_supernatant; transfer_supernatant -> evaporate; evaporate ->

reconstitute; reconstitute -> inject; }``` Caption: Liquid-Liquid Extraction for HPLC-UV Analysis.

Gas Chromatography (GC)
Gas chromatography provides another robust method for flupentixol quantification.
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Quantitative Data Summary
| Parameter | GC-NPD Method 1 |[6] GC-NPD Method 2 |[7] |---|---|---| | Minimal Quantifiable

Concentration | 0.5 ng/mL |[6] 0.5 ng/mL |[7] | Day-to-day Coefficient of Variation (%CV) | 9.4%

at 2 ng/mL |[6] 11.2% at 1 ng/mL, 8.7% at 10 ng/mL |[7] | Internal Standard | Not Specified |[6]

Perphenazine |[7]

Experimental Protocol: GC-NPD Method 2
[7]a. Sample Preparation: Liquid-Liquid Extraction (LLE)

To 2 mL of serum or plasma, add perphenazine as the internal standard and aqueous NaOH.

Extract with n-hexane:isoamyl alcohol (98.5:1.5, v/v).

Back-extract into 0.1 M HCl.

Perform one washing step.

Add aqueous NaOH and re-extract into 100 µL of the solvent mixture.

Evaporate the extract to dryness.

Reconstitute in 20 µL of the solvent and evaporate to approximately 10 µL.

b. Instrumentation and Conditions

Gas Chromatograph: HP 5890 or equivalent with a nitrogen-phosphorus detector (NPD). [7]*

Injection: Cool on-column injection of a 4 µL aliquot. [7]* Column: HP-1 capillary column (25

m x 0.32 mm I.D., 0.52 µm film thickness). [7]* Carrier Gas: Hydrogen at 3 mL/min. [7]
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Quantify Flupentixol in Plasma
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Caption: Selection of Analytical Methods for Flupentixol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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